Cas no 2680744-68-5 (4-(Methoxymethyl)-1-(2,2,2-trifluoroacetyl)azepane-4-carboxylic acid)

• Product Name: 4-(Methoxymethyl)-1-(2,2,2-trifluoroacetyl)azepane-4-carboxylic acid
• CAS No: 2680744-68-5
• MF: C₁₁H₁₆F₃NO₄
• MW: 283.244254112244
• CID: 5634500
• PubChem ID: 165915969
• Update Time: 2025-06-08

4-(Methoxymethyl)-1-(2,2,2-trifluoroacetyl)azepane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28286548
• 2680744-68-5
• 4-(methoxymethyl)-1-(2,2,2-trifluoroacetyl)azepane-4-carboxylic acid
• 4-(Methoxymethyl)-1-(2,2,2-trifluoroacetyl)azepane-4-carboxylic acid

• Inchi： 1S/C11H16F3NO4/c1-19-7-10(9(17)18)3-2-5-15(6-4-10)8(16)11(12,13)14/h2-7H2,1H3,(H,17,18)
• InChI Key： MFILNNNNXITAGG-UHFFFAOYSA-N
• SMILES： FC(C(N1CCCC(C(=O)O)(COC)CC1)=O)(F)F

Computed Properties

• Exact Mass: 283.10314248g/mol
• Monoisotopic Mass: 283.10314248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66.8Ų

Additional information on 4-(Methoxymethyl)-1-(2,2,2-trifluoroacetyl)azepane-4-carboxylic acid

Comprehensive Overview of 4-(Methoxymethyl)-1-(2,2,2-trifluoroacetyl)azepane-4-carboxylic acid (CAS No. 2680744-68-5)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 4-(Methoxymethyl)-1-(2,2,2-trifluoroacetyl)azepane-4-carboxylic acid (CAS No. 2680744-68-5) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its azepane core and trifluoroacetyl functional group, is a subject of interest for researchers exploring novel synthetic pathways and bioactive molecules. Its carboxylic acid moiety further enhances its reactivity, making it a valuable intermediate in drug discovery and material science.

The molecular structure of 4-(Methoxymethyl)-1-(2,2,2-trifluoroacetyl)azepane-4-carboxylic acid combines a seven-membered azepane ring with a methoxymethyl substituent, which contributes to its solubility and stability in various solvents. The presence of the trifluoroacetyl group introduces electron-withdrawing effects, influencing the compound's reactivity in nucleophilic substitution reactions. Such features are critical in designing high-performance materials and targeted therapeutics, aligning with current trends in green chemistry and sustainable synthesis.

Recent advancements in AI-driven drug discovery and computational chemistry have highlighted the importance of compounds like 4-(Methoxymethyl)-1-(2,2,2-trifluoroacetyl)azepane-4-carboxylic acid. Researchers are leveraging machine learning algorithms to predict its interactions with biological targets, addressing common queries such as "How does trifluoroacetyl enhance drug bioavailability?" or "What are the applications of azepane derivatives in medicine?" These inquiries reflect the growing demand for specialized intermediates in the pharmaceutical industry.

From a synthetic perspective, the compound's carboxylic acid functionality allows for versatile derivatization, enabling the creation of peptide mimetics and small-molecule inhibitors. This adaptability is particularly relevant in the context of personalized medicine, where tailored molecular designs are essential. Additionally, its methoxymethyl group offers steric protection, a feature often explored in prodrug development to improve metabolic stability.

In the realm of material science, 4-(Methoxymethyl)-1-(2,2,2-trifluoroacetyl)azepane-4-carboxylic acid is investigated for its potential in polymer modification and surface functionalization. Its ability to introduce fluorinated groups into matrices aligns with the search for hydrophobic coatings and anti-fouling materials, topics frequently searched in academic and industrial databases. The compound's role in advanced material synthesis underscores its interdisciplinary relevance.

As the scientific community prioritizes environmentally friendly synthesis, the compound's efficient preparation and minimal waste generation are being optimized. Questions like "What are the green synthesis routes for azepane derivatives?" or "How to reduce trifluoroacetyl waste in production?" highlight the intersection of sustainability and chemical innovation. These trends position CAS No. 2680744-68-5 as a candidate for catalytic processes and atom-economical reactions.

In conclusion, 4-(Methoxymethyl)-1-(2,2,2-trifluoroacetyl)azepane-4-carboxylic acid represents a multifaceted compound with applications spanning pharmaceuticals, materials, and sustainable chemistry. Its structural complexity and functional diversity make it a focal point for ongoing research, addressing both fundamental questions and industry-driven challenges. By integrating computational tools and eco-conscious methodologies, researchers continue to unlock its full potential.